Cas no 2310082-14-3 (4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine)

• Product Name: 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine
• CAS No: 2310082-14-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5341854
• Update Time: 2025-05-21

4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(1-azetidinyl)-2-cyclopropyl-6-methyl-
• 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine

• Inchi： 1S/C11H15N3/c1-8-7-10(14-5-2-6-14)13-11(12-8)9-3-4-9/h7,9H,2-6H2,1H3
• InChI Key： ZBELMJDSQBMHTH-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=CC(N2CCC2)=N1

Additional information on 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine

4-(Azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine: A Comprehensive Overview

The compound with CAS No. 2310082-14-3, commonly referred to as 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms. The azetidin group, a four-membered ring with one nitrogen atom, adds unique structural and functional properties to the molecule. Similarly, the cyclopropyl and methyl substituents further enhance its chemical diversity and potential applications.

Recent studies have highlighted the importance of 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine in drug discovery. Its structure provides a platform for exploring various biological activities, including enzyme inhibition, receptor modulation, and antimicrobial properties. For instance, researchers have investigated its potential as a kinase inhibitor, which could be pivotal in treating conditions such as cancer and inflammatory diseases.

The synthesis of 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by the introduction of the azetidinyl group via nucleophilic substitution or coupling reactions. The integration of the cyclopropyl and methyl groups is achieved through carefully designed substitution or alkylation processes. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

From a structural perspective, the molecule's azetidin group contributes to its rigidity and stability, while the cyclopropyl substituent introduces strain that can enhance reactivity in certain chemical environments. The methyl group adds hydrophobicity, which can influence solubility and bioavailability. These properties collectively make 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine a versatile compound for exploring diverse chemical reactions and biological interactions.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead compound for developing novel therapeutics. Its ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and designing targeted therapies. Additionally, its structural features suggest potential uses in materials science, such as in the development of advanced polymers or catalysts.

Recent advancements in computational chemistry have further enhanced our understanding of 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and binding affinities with various biomolecules. These findings are crucial for optimizing its performance in different chemical and biological systems.

In conclusion, 4-(azetidin-1-yl)-2-cyclopropyl-6-methylpyrimidine (CAS No. 2310082-14-3) stands out as a significant molecule with broad implications across multiple disciplines. Its unique structure, versatile functional groups, and promising biological activities position it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both scientific innovation and practical applications.